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Executive Summary

This technical guide analyzes the Fireshield Intumescent Coating System, specifically focusing
on its formulation logic and application protocols for ISO 12944 Corrosivity Category C2 (Low
Corrosivity) environments. While "Fireshield" refers to a proprietary family of intumescent
coatings (e.g., Steel 1001, Timberclear), the "C2" designation is the critical engineering
variable, defining the system's stability requirements in interior environments with low pollution
and controlled humidity (e.g., schools, offices, depots).

For researchers and formulation scientists, this system represents a complex stimuli-
responsive material. Much like a controlled-release drug delivery system, the coating remains
inert until triggered by a specific thermal threshold, initiating a rapid, multi-stage chemical
cascade to generate an insulating carbonaceous char.

Molecular Mechanism: The Intumescent Triad

The core efficacy of Fireshield relies on a "prodrug-like" activation mechanism. The formulation
contains three inactive precursors that react only upon exposure to temperatures exceeding
200°C. This is not a passive barrier; it is a reactive chemical reactor painted onto a substrate.

The Chemical Cascade
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The system functions through the interaction of three primary components (The Intumescent
Triad):

e Acid Source (Catalyst): Typically Ammonium Polyphosphate (APP).
e Carbon Source (Char Former): Typically Pentaerythritol (PER) or Dipentaerythritol.
o Spumific Agent (Blowing Agent): Typically Melamine.

Upon thermal triggering, the kinetics follow a strict sequential pathway to ensure the char foam
is stable and adherent.

Mechanism Visualization

The following diagram illustrates the sequential reaction pathway required for successful char
formation.
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Figure 1: The Intumescent Reaction Cascade. Note the critical synchronization between
esterification (char skeleton formation) and gas release (expansion).

The "C2" Environmental Specification

In industrial coating specifications (ISO 12944-2), C2 refers to Low Corrosivity environments.
Understanding this is crucial for formulation scientists because it dictates the hydrophobic
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requirements of the binder system.

C2 Environment Definition

e Atmosphere: Low pollution. Mostly rural areas or unheated buildings where condensation
may occur.

« Interior: Heated buildings with clean atmospheres (offices, shops, schools, hotels).

o Humidity: Occasional condensation permitted, but generally dry.

Formulation Challenges for C2

Intumescent salts (APP) are inherently hygroscopic. In high humidity (C3-C5 environments),
water migrates into the coating, solubilizing the acid source and rendering the system inert
("blooming").

» Fireshield C2 Solution: Uses a specialized acrylic copolymer binder with a tight cross-linking
density to prevent moisture ingress while allowing the char to expand during a fire.

o Topcoat Requirement: In C2 zones, a topcoat is often optional for corrosion but mandatory
for aesthetic and encapsulation purposes to protect the hygroscopic actives.

Application Protocol: The "Dosing" Regimen

To ensure the "drug” (fire retardant) is delivered effectively, the application must follow a
validated protocol.[1] This is a self-validating system where film thickness directly correlates to
protection time (Fire Resistance Level - FRL).

Surface Preparation & Priming

The substrate must be chemically neutral to prevent reaction with the intumescent base.
o Steel: Blast clean to Sa 2.5 (ISO 8501-1).
o Timber: Must be clean, dry, and free of oils/waxes.

o Primer: Use only compatible primers (e.g., Fireshield approved alkyd or epoxy). Zinc-rich
primers must be sealed with a tie-coat to prevent zinc salts from deactivating the
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intumescent acid source.

Application Workflow (C2 Zone)
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Figure 2: Validated Application Workflow for C2 Compliance. Note the dual QC points for film
thickness.

Calculating Dosage (Loading Factor)

The "dose" of the retardant is measured in microns of Wet Film Thickness (WFT).
e Formula:

o Example: If the required Dry Film Thickness (DFT) for 60-minute protection is 450um, and
the product (e.g., Fireshield Steel 1001) has 70% volume solids:

Performance Data & Specifications

The following table summarizes the typical performance metrics for Fireshield systems in C2
environments compared to higher corrosivity zones.
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Parameter

Fireshield C2
Specification
(Interior)

High Corrosivity
(C4IC5)

Formulation
Implication

Binder Chemistry

Vinyl Acetate / Acrylic

Epoxy / Urethane

C2 binders prioritize
cost/flow; C5 binders
prioritize
hydrophobicity.

Solids Content

~70-75%

>90%

Higher solids reduce
solvent emission
(VOCs) in indoor C2

Zones.

C2 formulations can
use standard APP; C5

Hygroscopicity Moderate Tolerance Zero Tolerance )
requires encapsulated
APP.
C2 topcoat prevents
Recommended Mandatory dust accumulation and
Topcoat ) ) ) o
(Aesthetic) (Protective) minor humidity
ingress.
C2 zones (offices)
Group 1 or 2 (Timber typically require lower
Fire Rating P ) ( ) 60-120 min ypieaty q )
/ 30-60 min (Steel) FRLs than industrial
plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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retardant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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